Cas no 60941-04-0 (2-Butenoic acid, 2-(chloromethyl)-, ethyl ester)

• Product Name: 2-Butenoic acid, 2-(chloromethyl)-, ethyl ester
• CAS No: 60941-04-0
• MF: C₇H₁₁ClO₂
• MW: 162.614041566849
• CID: 1623733
• PubChem ID: 54523359
• Update Time: 2025-04-21

2-Butenoic acid, 2-(chloromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-(chloromethyl)-, ethyl ester
• ethyl 2-(chloromethyl)but-2-enoate
• 60941-04-0
• DTXSID40711941
• SCHEMBL8160444

• Inchi： 1S/C7H11ClO2/c1-3-6(5-8)7(9)10-4-2/h3H,4-5H2,1-2H3
• InChI Key： YRKHUAJFFRMEPL-UHFFFAOYSA-N
• SMILES： ClCC(=CC)C(=O)OCC

Computed Properties

• Exact Mass: 162.04483
• Monoisotopic Mass: 162.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3